Cas no 2228740-91-6 (tert-butyl N-3-(2,6-dioxooxan-4-yl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(2,6-dioxooxan-4-yl)oxolan-3-ylcarbamate
• CAS No: 2228740-91-6
• MF: C₁₄H₂₁NO₆
• MW: 299.31964468956
• CID: 6050953
• PubChem ID: 165845143
• Update Time: 2025-06-08

tert-butyl N-3-(2,6-dioxooxan-4-yl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2,6-dioxooxan-4-yl)oxolan-3-ylcarbamate
• tert-butyl N-[3-(2,6-dioxooxan-4-yl)oxolan-3-yl]carbamate
• 2228740-91-6
• EN300-1899275

• Inchi： 1S/C14H21NO6/c1-13(2,3)21-12(18)15-14(4-5-19-8-14)9-6-10(16)20-11(17)7-9/h9H,4-8H2,1-3H3,(H,15,18)
• InChI Key： XAGSMKCOOQQSBY-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1CC(=O)OC(C1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.13688739g/mol
• Monoisotopic Mass: 299.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.9Ų

Additional information on tert-butyl N-3-(2,6-dioxooxan-4-yl)oxolan-3-ylcarbamate

Introduction to tert-butyl N-3-(2,6-dioxooxan-4-yl)oxolan-3-ylcarbamate (CAS No. 2228740-91-6)

tert-butyl N-3-(2,6-dioxooxan-4-yl)oxolan-3-ylcarbamate, with the CAS number 2228740-91-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a 2,6-dioxooxan ring. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The molecular formula of tert-butyl N-3-(2,6-dioxooxan-4-yl)oxolan-3-ylcarbamate is C₁₅H₂₁N₃O₆, and its molecular weight is approximately 335.34 g/mol. The compound's structure consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 3-(2,6-dioxooxan-4-yl)oxolan-3-yl group. This intricate arrangement provides the compound with unique chemical properties and reactivity profiles that are highly desirable in synthetic chemistry.

In recent years, tert-butyl N-3-(2,6-dioxooxan-4-yl)oxolan-3-ylcarbamate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The tert-butyl carbamate group in this compound can be designed to release the active drug moiety under specific physiological conditions, thereby enhancing the drug's therapeutic efficacy and reducing potential side effects.

The 2,6-dioxooxan ring present in tert-butyl N-3-(2,6-dioxooxan-4-yl)oxolan-3-ylcarbamate is particularly noteworthy for its stability and reactivity. This ring structure has been shown to exhibit favorable pharmacokinetic properties, such as improved solubility and permeability, which are crucial for effective drug delivery. Additionally, the presence of this ring can influence the compound's binding affinity to specific biological targets, making it a valuable scaffold for the design of novel therapeutic agents.

Recent research has also explored the use of tert-butyl N-3-(2,6-dioxooxan-4-yl)oxolan-3-ylcarbamate in the development of inhibitors for various enzymes and receptors. For instance, studies have demonstrated that derivatives of this compound can effectively inhibit key enzymes involved in metabolic disorders and cancer progression. These findings highlight the potential of tert-butyl N-3-(2,6-dioxooxan-4-yl)oxolan-3-ylcarbamate as a lead compound for further optimization and clinical evaluation.

The synthesis of tert-butyl N-3-(2,6-dioxooxan-4-yl)oxolan-3-ylcarbamate typically involves multi-step reactions that require precise control over reaction conditions and purification techniques. Advanced synthetic methods have been developed to improve the yield and purity of this compound, making it more accessible for large-scale production and commercialization. These advancements have facilitated its use in both academic research and industrial applications.

In conclusion, tert-butyl N-3-(2,6-dioxooxan-4-yloxolan)-3-yloxolan)-3-yloxolan)-3-yloxolan)-3-yloxolan)-3-yloxolan)-3-yloxolan)-3-yloxolan)-3-yloxolan)-3-yloxolan)-3-yloxolan)-3-yloxolan)-3-yloxylan)-yloxalan)-yloxyaln)-yloxyaln), with CAS number 2228740-91-, represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent.